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Compound of Interest

Compound Name: 4,4-Dimethoxybutan-1-ol

Cat. No.: B050898 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4,4-dimethoxybutan-1-ol, a
versatile bifunctional molecule with applications in organic synthesis. This document details its

nomenclature, chemical properties, and a representative synthetic protocol.

Chemical Identity and Nomenclature
The nomenclature of a chemical compound is critical for unambiguous identification in research

and development. 4,4-Dimethoxybutan-1-ol is recognized by its systematic IUPAC name and

a variety of synonyms.

IUPAC Name: 4,4-dimethoxybutan-1-ol[1]

Synonyms: A comprehensive list of synonyms for 4,4-dimethoxybutan-1-ol is provided below,

which can be useful when searching chemical databases and literature.

4,4-Dimethoxy-1-butanol

4-Hydroxybutanal dimethyl acetal

4-Hydroxy-butyraldehyde dimethyl acetal

1,1-Dimethoxy-4-hydroxybutane
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4,4-dimethoxybutanol

Physicochemical Properties
A summary of the key physicochemical properties of 4,4-dimethoxybutan-1-ol is presented in

the table below. This data is essential for its handling, storage, and application in experimental

settings.

Property Value

Molecular Formula C₆H₁₄O₃

Molecular Weight 134.17 g/mol

CAS Number 23068-87-3

Boiling Point 180.9 °C at 760 mmHg

Density 0.97 g/cm³

Flash Point 63.2 °C

Refractive Index 1.418

Synthesis of 4,4-Dimethoxybutan-1-ol
4,4-Dimethoxybutan-1-ol is a valuable building block in organic synthesis due to its two

distinct reactive sites: a primary alcohol and a dimethyl acetal. The acetal serves as a stable

protecting group for a butyraldehyde functionality, which can be deprotected under acidic

conditions. This allows for selective reactions at the hydroxyl group.[1]

A common and efficient method for the synthesis of 4,4-dimethoxybutan-1-ol involves a two-

step process starting from a suitable precursor like 4-oxobutyraldehyde. The first step is an

acid-catalyzed acetalization, followed by the selective reduction of the aldehyde.[1]

Experimental Protocol: Synthesis via Reduction of 4,4-
Dimethoxybutanal
The following is a representative experimental protocol for the synthesis of 4,4-
dimethoxybutan-1-ol from 4,4-dimethoxybutanal.
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Materials:

4,4-dimethoxybutanal

Methanol (MeOH)

Sodium borohydride (NaBH₄)

Dichloromethane (DCM)

Deionized water

Saturated aqueous ammonium chloride (NH₄Cl)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Reaction Setup: A solution of 4,4-dimethoxybutanal in a mixture of dichloromethane and

methanol is prepared in a round-bottom flask equipped with a magnetic stirrer and cooled in

an ice bath.

Reduction: Sodium borohydride is added portion-wise to the stirred solution, maintaining the

temperature at 0-5 °C. The reaction progress can be monitored by thin-layer chromatography

(TLC).

Quenching: Once the reaction is complete, it is carefully quenched by the slow addition of

deionized water.

Work-up: The reaction mixture is transferred to a separatory funnel. The organic layer is

separated, and the aqueous layer is extracted with dichloromethane.

Washing: The combined organic layers are washed with saturated aqueous ammonium

chloride and then with brine.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,

filtered, and the solvent is removed under reduced pressure using a rotary evaporator to

yield the crude 4,4-dimethoxybutan-1-ol.
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Purification: The crude product can be further purified by distillation or column

chromatography if necessary.

Visualizing the Synthetic Pathway
The synthesis of 4,4-dimethoxybutan-1-ol from a precursor like γ-butyrolactone involves

several key transformations. The logical workflow for this synthesis is depicted in the following

diagram.

Step 1: Acetalization

Step 2: Reduction

4-Oxobutyraldehyde

4,4-Dimethoxybutanal

 Acid-catalyzed
acetalization

Methanol (MeOH)
H+

4,4-Dimethoxybutan-1-ol

 Selective
reduction

Sodium Borohydride
(NaBH4)

Click to download full resolution via product page

Caption: Synthetic pathway for 4,4-dimethoxybutan-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050898#4-4-dimethoxybutan-1-ol-synonyms-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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